3-deoxy-D-glucose

Specification

• CAS No.: 2490-91-7
• Molecular Formula: C6H12O5
• Molecular Weight: 164.16 g/mol
• IUPAC Name: (2R,4S,5R)-2,4,5,6-tetrahydroxyhexanal
• Standard InChI: InChI=1S/C6H12O5/c7-2-4(9)1-5(10)6(11)3-8/h2,4-6,8-11H,1,3H2/t4-,5+,6-/m1/s1
• Standard InChI Key: KDSPLKNONIUZSZ-NGJCXOISSA-N
• Isomeric SMILES: C([C@H](C=O)O)[C@@H]([C@@H](CO)O)O
• SMILES: C(C(C=O)O)C(C(CO)O)O
• Canonical SMILES: C(C(C=O)O)C(C(CO)O)O

Introduction

3-Deoxy-D-glucose (3-DG) is a glucose analog characterized by the absence of a hydroxyl group at the third carbon atom. This modification alters its metabolic pathways and biological activities, making it a compound of interest in various fields, including biochemistry, pharmacology, and diabetes research.

Synthesis and Metabolism

3-Deoxy-D-glucose can be synthesized through various methods, including enzymatic reactions and chemical synthesis. It can also be produced as a byproduct in certain metabolic pathways, particularly under conditions of high glucose levels.

Metabolic Pathways

• Glycolysis: As a glucose analog, 3-deoxy-D-glucose can inhibit glycolysis by competing with glucose for uptake and phosphorylation.

• Advanced Glycation End-products (AGEs): It participates in the formation of AGEs through reactions with proteins, which are implicated in diabetic complications and other chronic diseases.

Biological Activities

3-Deoxy-D-glucose exhibits several biological effects that make it relevant in medical research:

• Inhibition of Glycolysis: It serves as a competitive inhibitor of hexokinase, leading to decreased ATP production in cells.

• Potential Therapeutic Uses:

  • Cancer Treatment: Research indicates that 3-deoxy-D-glucose may enhance the efficacy of certain cancer therapies by inducing apoptosis in tumor cells.

  • Diabetes Management: Its role in inhibiting glucose metabolism suggests potential applications in managing hyperglycemia and related complications.

Toxicity and Safety

Studies have shown that while low doses of 3-deoxy-D-glucose are generally well-tolerated, higher concentrations can lead to adverse effects such as gastrointestinal disturbances and changes in blood pressure. A clinically tolerable dose is suggested to be around 63 mg/kg/day.

Clinical Implications

• Diabetic Complications: Elevated levels of 3-deoxyglucosone (a derivative) have been linked to increased risks of diabetic complications due to its role in AGE formation.

• Cancer Research: In cancer studies, the inhibition of glycolysis by compounds like 3-deoxy-D-glucose has shown promise in selectively targeting hypoxic tumor cells, which are often resistant to conventional therapies.

Data Table

The following table summarizes key characteristics and findings related to 3-deoxy-D-glucose:

Property	Value
Molecular Formula	C₆H₁₂O₅
Molecular Weight	162.16 g/mol
Glycolytic Inhibition	Yes
Therapeutic Applications	Cancer treatment, Diabetes management
Toxicity Level	Tolerable up to 63 mg/kg/day